Cas no 1806150-38-8 (4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1806150-38-8
• MF: C₁₀H₁₀F₃N₃O₂
• MW: 261.20051240921
• CID: 4840348
• Update Time: 2025-05-19

4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H10F3N3O2/c1-17-8-6(5-15)4-7(2-3-14)16-9(8)18-10(11,12)13/h4H,2,5,15H2,1H3
• InChI Key： PYNOKBKTIYIOFP-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(CN)=CC(CC#N)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 0.9
• Topological Polar Surface Area: 81.2

Additional information on 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Overview of 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806150-38-8)

The compound 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806150-38-8) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl, methoxy, and trifluoromethoxy functional groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and inflammatory pathways.

In recent years, the demand for trifluoromethoxy-substituted pyridines has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical for improving the bioavailability of drug candidates. The presence of the acetonitrile moiety in 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile further expands its utility in click chemistry and bioconjugation, aligning with the growing trend of modular synthesis in medicinal chemistry.

From an industrial perspective, the synthesis of CAS No. 1806150-38-8 involves multi-step organic transformations, including selective methoxylation and trifluoromethoxylation. These processes require precise control to ensure high yield and purity, making this compound a subject of interest for process chemists. The compound's stability under various conditions also makes it suitable for scalable production, addressing the need for cost-effective intermediates in large-scale pharmaceutical manufacturing.

Environmental and regulatory considerations are also shaping the discourse around 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile. With increasing emphasis on green chemistry, researchers are exploring sustainable synthetic routes for such fluorinated pyridines. The compound's low ecotoxicity profile, as suggested by preliminary studies, positions it favorably compared to traditional halogenated analogs, meeting the industry's shift toward environmentally friendly alternatives.

Another area of interest is the compound's potential role in crop protection. The trifluoromethoxy group is known to enhance the pesticidal activity of pyridine-based agrochemicals. As global agriculture faces challenges from resistant pests, 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile could serve as a key building block for next-generation herbicides and insecticides, aligning with the United Nations' Sustainable Development Goals (SDGs) for food security.

In the realm of material science, this compound's unique electronic properties, attributed to its electron-withdrawing trifluoromethoxy group, are being investigated for applications in organic electronics. Its potential use in designing organic light-emitting diodes (OLEDs) or conductive polymers highlights its interdisciplinary relevance, bridging gaps between chemistry and engineering.

For researchers sourcing CAS No. 1806150-38-8, quality control is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential to verify the compound's purity and structural integrity. Suppliers offering certified reference standards of 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile are gaining traction, reflecting the compound's growing importance in high-precision applications.

Looking ahead, the compound's patent landscape is evolving, with several filings highlighting its utility in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. This aligns with the pharmaceutical industry's focus on targeted therapies for cancer and autoimmune diseases. As such, 4-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetonitrile is poised to remain a focal point in both academic and industrial research for years to come.